(2E)-2,4-Pentadienoic Acid (2E)-2,4-Pentadienoic Acid Penta-2,4-dienoic acid is a pentadienoic acid with the double bonds at positions 2 and 4. It is a pentadienoic acid and an alpha,beta-unsaturated monocarboxylic acid. It is a conjugate acid of a penta-2,4-dienoate.
Brand Name: Vulcanchem
CAS No.: 21651-12-7
VCID: VC0130732
InChI: InChI=1S/C5H6O2/c1-2-3-4-5(6)7/h2-4H,1H2,(H,6,7)/b4-3+
SMILES: C=CC=CC(=O)O
Molecular Formula: C5H6O2
Molecular Weight: 98.1 g/mol

(2E)-2,4-Pentadienoic Acid

CAS No.: 21651-12-7

Reference Standards

VCID: VC0130732

Molecular Formula: C5H6O2

Molecular Weight: 98.1 g/mol

(2E)-2,4-Pentadienoic Acid - 21651-12-7

CAS No. 21651-12-7
Product Name (2E)-2,4-Pentadienoic Acid
Molecular Formula C5H6O2
Molecular Weight 98.1 g/mol
IUPAC Name (2E)-penta-2,4-dienoic acid
Standard InChI InChI=1S/C5H6O2/c1-2-3-4-5(6)7/h2-4H,1H2,(H,6,7)/b4-3+
Standard InChIKey SDVVLIIVFBKBMG-ONEGZZNKSA-N
Isomeric SMILES C=C/C=C/C(=O)O
SMILES C=CC=CC(=O)O
Canonical SMILES C=CC=CC(=O)O
Description Penta-2,4-dienoic acid is a pentadienoic acid with the double bonds at positions 2 and 4. It is a pentadienoic acid and an alpha,beta-unsaturated monocarboxylic acid. It is a conjugate acid of a penta-2,4-dienoate.
Synonyms (E)-1,3-Butadiene-1-carboxylic Acid; trans-1-Carboxybutadiene; trans-2,4-Pentadienoic Acid;
PubChem Compound 642034
Last Modified Nov 11 2021
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